Cas no 53878-96-9 (but-2-yne-1,4-diamine)

but-2-yne-1,4-diamine structure
but-2-yne-1,4-diamine structure
Product Name:but-2-yne-1,4-diamine
CAS No:53878-96-9
MF:C4H8N2
MW:84.1197204589844
CID:368855
PubChem ID:124159
Update Time:2025-04-19

but-2-yne-1,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 2-Butyne-1,4-diamine
    • 1,4-diamino-2-butyne
    • but-2-yne-1,4-diamine
    • 1,4-diamine-2-butyne
    • 1,4-diaminobut-2-yne
    • 1,4-diamino-but-2-yne
    • AC1L3XYJ
    • AC1Q28C6
    • AR-1D9887
    • But-2-indiyldiamin
    • but-2-ynediyldiamine
    • CTK1H0012
    • DTXSID90202132
    • AKOS006342719
    • 53878-96-9
    • BDBM185640
    • CHEMBL3890199
    • US9161922, Table 1, Compound 6
    • EN300-150966
    • Inchi: 1S/C4H8N2/c5-3-1-2-4-6/h3-6H2
    • InChI Key: CSZGEDPWASKNHR-UHFFFAOYSA-N
    • SMILES: NCC#CCN

Computed Properties

  • Exact Mass: 84.06884
  • Monoisotopic Mass: 84.068748
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 66
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: -1.6

Experimental Properties

  • Density: 0.8698 (rough estimate)
  • Melting Point: 44°C
  • Boiling Point: 144.44°C (rough estimate)
  • Flash Point: 84.3°C
  • Refractive Index: 1.4449 (estimate)
  • PSA: 52.04

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